Cas no 2680612-99-9 (Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate
• CAS No: 2680612-99-9
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5646388
• PubChem ID: 165916186
• Update Time: 2025-10-18

Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate
• EN300-28276857
• 2680612-99-9
• Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)7(12)6-8-13-5-4-9(15)14-8/h4-5,7H,6,12H2,1-3H3,(H,13,14,15)
• InChI Key： PKAHZYYONXDBOC-UHFFFAOYSA-N
• SMILES： O(C(C(CC1=NC=CC(N1)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 93.8Ų

Additional information on Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate

Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate: A Comprehensive Overview

Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate (CAS No. 2680612-99-9) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a tert-butyl group, an amino group, and a 4-hydroxypyrimidin-2-yl moiety, which collectively contribute to its versatile reactivity and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The 4-hydroxypyrimidin-2-yl group in this compound is known to exhibit significant biological activity, including anti-inflammatory, antioxidant, and potential anticancer properties. Researchers have explored the role of such heterocyclic compounds in modulating cellular pathways, making them valuable candidates for drug discovery.

The tert-butyl ester group in Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate plays a crucial role in enhancing the compound's stability and solubility. This feature makes it an ideal candidate for use in various chemical reactions, such as nucleophilic substitutions and condensation reactions. Moreover, the presence of the amino group provides additional functionality, enabling the compound to participate in hydrogen bonding and other intermolecular interactions that are critical for its biological activity.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable syntheses of this compound. For instance, researchers have developed novel catalytic systems that facilitate the formation of the tert-butyl ester group under mild conditions, reducing the overall cost and environmental impact of production processes. These innovations underscore the importance of continuous research in improving synthetic routes for high-value chemicals.

In terms of applications, Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate has been explored as a potential lead compound in drug discovery programs targeting various diseases. Its ability to modulate key enzymes and receptors has been demonstrated in vitro, suggesting its potential as a therapeutic agent. Additionally, the compound has shown promise as a building block for constructing more complex molecular architectures, further expanding its utility in organic synthesis.

Looking ahead, ongoing research into the biological properties of this compound is expected to uncover new insights into its mechanism of action and potential therapeutic applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate the translation of this compound into clinical settings. Furthermore, advancements in computational chemistry are enabling researchers to predict the behavior of this compound with greater accuracy, facilitating rational drug design.

In conclusion, Tert-butyl 2-amino-3-(4-hydroxypyrimidin-2-yl)propanoate (CAS No. 2680612-99-9) stands out as a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent breakthroughs in synthesis and biological characterization, positions it as a valuable tool for advancing scientific research and developing innovative solutions to pressing health challenges.